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Compound of Interest

Compound Name: 3-lodooxetane

Cat. No.: B1340047

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-
lodooxetane (CAS: 26272-85-5), a versatile heterocyclic compound increasingly utilized as a
key building block in medicinal chemistry and organic synthesis. This document consolidates
available data on its boiling and melting points, presents generalized experimental protocols for
their determination, and visualizes key synthetic pathways.

Core Physical Properties

3-lodooxetane is a colorless to light orange or yellow liquid at room temperature.[1][2][3] It is
characterized by a four-membered oxetane ring substituted with an iodine atom, which imparts
unique reactivity and makes it a valuable intermediate.[4] The compound is generally soluble in
organic solvents but almost insoluble in water.[1] It is noted to be light-sensitive and should be
stored accordingly, typically at 2-8°C.

Quantitative Data Summary

The physical properties of 3-lodooxetane have been reported across various chemical data
sources. It is important to note the discrepancies in some of these values, particularly the
boiling point, which may be attributable to different experimental conditions or sample purities.
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Physical Property Reported Value(s)

Melting Point -30 °C

90-92 °C 165.9 °C at 760 mmHg 166 °C Note:
Boiling Point One source suggests early reports of 172-174°C

were likely due to impurities.

1.83 g/cm3 2.090 g/mL at 25 °C 2.1 g/cm? 2.14

Density glem?
Refractive Index n20/D 1.563
Molecular Formula CsHsIO
Molecular Weight 183.98 g/mol

Experimental Protocols

While specific, detailed experimental publications for determining the physical constants of 3-
lodooxetane are not readily available, standard organic chemistry laboratory procedures are
applicable. The following sections describe generalized protocols for these measurements.

Melting Point Determination

The reported melting point of -30 °C indicates that 3-lodooxetane is a liquid well below
standard room temperature. The determination of its freezing point (the temperature at which it
solidifies upon cooling) would follow a standard cryoscopic method.

Apparatus:

A small, thin-walled test tube

A low-temperature thermometer or thermocouple

A cooling bath (e.g., dry ice/acetone or a cryocooler)

A stirring mechanism (e.g., magnetic stir bar or wire stirrer)

Insulated container (e.g., Dewar flask)
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Procedure:

A sample of purified 3-lodooxetane is placed in the test tube.

e The thermometer or thermocouple is immersed in the liquid, ensuring the sensing bulb is
fully submerged.

e The apparatus is placed in the cooling bath, and the sample is cooled slowly while being
gently stirred.

e The temperature is recorded at regular intervals.

o Aplateau in the cooling curve, where the temperature remains constant as the liquid
solidifies, indicates the freezing point (melting point).

Boiling Point Determination

Given the significant discrepancies in reported boiling points, careful determination is crucial.
The values suggest that distillation under atmospheric pressure or reduced pressure (vacuum
distillation) can be employed.

Apparatus:

« Distillation flask

o Condenser

e Receiving flask

e Thermometer and adapter

o Heating mantle or oil bath

 Boiling chips

e (For vacuum distillation) Vacuum pump, manometer, and vacuum adapter

Procedure (Atmospheric Pressure):
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o The distillation flask is charged with the 3-lodooxetane sample and a few boiling chips.

e The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just
below the side arm leading to the condenser to accurately measure the temperature of the
vapor.

e The sample is heated gently.

e The boiling point is recorded as the temperature at which the vapor and liquid are in
equilibrium, characterized by a stable temperature reading during distillation as the
condensate drips into the receiving flask.

Procedure (Vacuum Distillation):

e The procedure is similar to atmospheric distillation, but the apparatus is connected to a
vacuum source.

e The pressure of the system is lowered to the desired level and measured with a manometer.

o The sample is heated, and the temperature at which it boils is recorded along with the
corresponding pressure.

e This data can be extrapolated to the boiling point at atmospheric pressure using a pressure-
temperature nomograph.

Synthesis and Reaction Workflows

3-lodooxetane is a valuable synthetic intermediate. Its preparation can be achieved through
several routes, which are visualized below.

Finkelstein Reaction

3-Bromooxetane

3-lodooxetane

Potassium lodide (KI)
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Click to download full resolution via product page

Caption: Synthesis of 3-lodooxetane via Finkelstein reaction.
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Caption: Synthesis from a tosylate precursor.
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Caption: General workflow for Suzuki-Miyaura cross-coupling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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